Cas no 898752-64-2 (ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE)
898752-64-2 structure
Product Name:ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE
CAS No:898752-64-2
MF:C14H17FO3
MW:252.281388044357
CID:879021
PubChem ID:24727369
Update Time:2025-04-19
ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE
- Ethyl 5-(4-fluoro-3-methylphenyl)-5-oxopentanoate
- MFCD01320256
- 898752-64-2
- AKOS016023096
- DTXSID80645594
- ETHYL5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE
-
- MDL: MFCD01320256
- Inchi: 1S/C14H17FO3/c1-3-18-14(17)6-4-5-13(16)11-7-8-12(15)10(2)9-11/h7-9H,3-6H2,1-2H3
- InChI Key: YTZSPFBANZATAA-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C)C(CCCC(=O)OCC)=O
Computed Properties
- Exact Mass: 252.11617256g/mol
- Monoisotopic Mass: 252.11617256g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Boiling Point: 361.8±32.0 °C at 760 mmHg
- Flash Point: 114.7±19.0 °C
ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207756-1g |
ethyl 5-(4-fluoro-3-methylphenyl)-5-oxovalerate |
898752-64-2 | 97% | 1g |
£424.00 | 2022-03-01 | |
| Fluorochem | 207756-2g |
ethyl 5-(4-fluoro-3-methylphenyl)-5-oxovalerate |
898752-64-2 | 97% | 2g |
£716.00 | 2022-03-01 | |
| Fluorochem | 207756-5g |
ethyl 5-(4-fluoro-3-methylphenyl)-5-oxovalerate |
898752-64-2 | 97% | 5g |
£1753.00 | 2022-03-01 | |
| A2B Chem LLC | AD12096-1g |
Ethyl 5-(4-fluoro-3-methylphenyl)-5-oxovalerate |
898752-64-2 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AD12096-2g |
Ethyl 5-(4-fluoro-3-methylphenyl)-5-oxovalerate |
898752-64-2 | 97% | 2g |
$839.00 | 2024-04-19 | |
| A2B Chem LLC | AD12096-5g |
Ethyl 5-(4-fluoro-3-methylphenyl)-5-oxovalerate |
898752-64-2 | 97% | 5g |
$1989.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649946-1g |
Ethyl 5-(4-fluoro-3-methylphenyl)-5-oxopentanoate |
898752-64-2 | 98% | 1g |
¥5250.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649946-2g |
Ethyl 5-(4-fluoro-3-methylphenyl)-5-oxopentanoate |
898752-64-2 | 98% | 2g |
¥9535.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649946-5g |
Ethyl 5-(4-fluoro-3-methylphenyl)-5-oxopentanoate |
898752-64-2 | 98% | 5g |
¥21703.00 | 2024-04-26 |
ETHYL 5-(4-FLUORO-3-METHYLPHENYL)-5-OXOVALERATE Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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